Cas no 35080-47-8 (2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide)

2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide structure
35080-47-8 structure
Product Name:2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide
CAS No:35080-47-8
MF:C19H19IN2OS
MW:450.336435556412
CID:1467693
PubChem ID:12215394
Update Time:2025-04-20

2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

    • 2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide
    • benzothia<wbr>
    • LogP
    • 2-(2-(Acetylphenylamino)ethenyl)-3-ethylbenzothiazolium iodide
    • SCHEMBL9768661
    • AKOS003623515
    • Benzothiazolium, 2-(2-(acetylphenylamino)ethenyl)-3-ethyl-, iodide (1:1)
    • 35080-47-8
    • Benzothiazolium, 2-(2-(acetylphenylamino)ethenyl)-3-ethyl-, iodide
    • Inchi: 1S/C19H19N2OS.HI/c1-3-20-17-11-7-8-12-18(17)23-19(20)13-14-21(15(2)22)16-9-5-4-6-10-16;/h4-14H,3H2,1-2H3;1H/q+1;/p-1
    • InChI Key: MNJURKTVDAMYOT-UHFFFAOYSA-M
    • SMILES: [I-].S1C2C=CC=CC=2[N+](CC)=C1/C=C/N(C(C)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 430.8772
  • Monoisotopic Mass: 450.02628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.4Ų

Experimental Properties

  • PSA: 24.19
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